Cas no 5228-52-4 (5-Amino-2-ethyl-2H-indazole)
5-Amino-2-ethyl-2H-indazole is a heterocyclic organic compound featuring an indazole core substituted with an amino group at the 5-position and an ethyl group at the 2-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate. The amino group enhances reactivity for further functionalization, while the ethyl substitution can influence steric and electronic properties. Its stability under standard conditions and compatibility with various reaction conditions make it a valuable building block for developing biologically active molecules. The compound is typically handled under controlled conditions to ensure purity and optimal performance in downstream processes.
5-Amino-2-ethyl-2H-indazole structure
Product Name:5-Amino-2-ethyl-2H-indazole
CAS No:5228-52-4
MF:C9H11N3
MW:161.203741312027
MDL:MFCD18375231
CID:1003937
PubChem ID:19354423
Update Time:2025-10-14
5-Amino-2-ethyl-2H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-2-ethyl-2H-indazole
- 2-ethylindazol-5-amine
- 2-ethyl-2H-indazol-5-amine
- 2-ethyl-2H-indazol-5-ylamine
- NADLTKBISYYXOX-UHFFFAOYSA-N
- TRA0161289
- EN001868
- SY006664
- AB0025274
- W6707
- ST24023820
- 2H-Indazol-5-amine, 2-ethyl-
- AKOS015920192
- DB-019505
- A871028
- 5228-52-4
- DS-1363
- MFCD18375231
- SCHEMBL188317
- DTXSID30598309
- FS-3261
- CS-W003898
-
- MDL： MFCD18375231
- Inchi： 1S/C9H11N3/c1-2-12-6-7-5-8(10)3-4-9(7)11-12/h3-6H,2,10H2,1H3
- InChI Key： NADLTKBISYYXOX-UHFFFAOYSA-N
- SMILES： N1(CC)C=C2C=C(C=CC2=N1)N
Computed Properties
- Exact Mass: 161.09500
- Monoisotopic Mass: 161.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8
- XLogP3: 1.2
Experimental Properties
- PSA: 43.84000
- LogP: 2.21960
5-Amino-2-ethyl-2H-indazole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Amino-2-ethyl-2H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A847270-1g |
5-Amino-2-ethyl-2H-indazole |
5228-52-4 | 95% | 1g |
708.30 | 2021-05-17 | |
| Alichem | A269002333-1g |
5-Amino-2-ethyl-2H-indazole |
5228-52-4 | 95% | 1g |
$165.36 | 2023-09-01 | |
| Alichem | A269002333-5g |
5-Amino-2-ethyl-2H-indazole |
5228-52-4 | 95% | 5g |
$504.36 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A193735-1g |
5-Amino-2-ethyl-2H-indazole |
5228-52-4 | 95% | 1g |
¥371.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A193735-250mg |
5-Amino-2-ethyl-2H-indazole |
5228-52-4 | 95% | 250mg |
¥336.90 | 2023-09-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-UZ421-250mg |
5-Amino-2-ethyl-2H-indazole |
5228-52-4 | 95% | 250mg |
￥278.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-UZ421-100mg |
5-Amino-2-ethyl-2H-indazole |
5228-52-4 | 95% | 100mg |
￥125.0 | 2022-02-28 | |
| TRC | A609513-50mg |
5-Amino-2-ethyl-2H-indazole |
5228-52-4 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A609513-100mg |
5-Amino-2-ethyl-2H-indazole |
5228-52-4 | 100mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A609513-500mg |
5-Amino-2-ethyl-2H-indazole |
5228-52-4 | 500mg |
$ 185.00 | 2022-06-08 |
5-Amino-2-ethyl-2H-indazole Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
5228-52-4 (5-Amino-2-ethyl-2H-indazole) Related Products
- 885270-96-2(2-(5-Amino-1H-indazol-1-yl)ethanol)
- 1453213-80-3(6-amino-2H-Indazole-2-ethanol)
- 1046454-19-6(1-propyl-1H-Indazol-5-amine)
- 65642-30-0(1-ethyl-1H-indazol-6-amine)
- 1261268-91-0(5-Amino-2-isopropyl-2H-indazole)
- 511249-17-5(5-Amino-1-ethyl-1H-indazole)
- 928821-18-5(5-Amino-1-isopropyl-1H-indazole)
- 874668-59-4(2-(6-Amino-1H-indazol-1-yl)ethanol)
- 43120-23-6(Indazole; 2H-form, N2-Et)
- 1105187-46-9(2-(5-Amino-2H-indazol-2-yl)ethanol)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
